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molecular formula C8H8O2S B1334970 p-(Methylsulphinyl)benzaldehyde CAS No. 37794-15-3

p-(Methylsulphinyl)benzaldehyde

Cat. No. B1334970
CAS RN: 37794-15-3
M. Wt: 168.21 g/mol
InChI Key: NZJSGBXNOJOCJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06844336B2

Procedure details

220 mg of 2-[4-(3-chloro-1-thiapropyl)-phenyl]-7-hydroxy-3-(4-hydroxyphenyl)-4-(trifluoromethyl)-2H-1-benzopyran in 2 ml of piperidine is mixed with 42.7 mg of potassium iodide and stirred for 6 hours at 100° C. After cooling, it is poured into water and shaken out three times with ethyl acetate. The combined organic phases are washed twice with water, dried on magnesium sulfate and concentrated by evaporation in a rotary evaporator. The purification of the product is carried out on silica gel with dichloromethane/methanol-9:1. 274 mg of product accumulates.
Name
2-[4-(3-chloro-1-thiapropyl)-phenyl]-7-hydroxy-3-(4-hydroxyphenyl)-4-(trifluoromethyl)-2H-1-benzopyran
Quantity
220 mg
Type
reactant
Reaction Step One
Name
potassium iodide
Quantity
42.7 mg
Type
reactant
Reaction Step One
Name
piperidine
Quantity
2 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
4-(Methylsulfinyl)-benzaldehyde

Identifiers

REACTION_CXSMILES
ClC[CH2:3][S:4][C:5]1[CH:10]=[CH:9][C:8]([CH:11]2C(C3C=CC(O)=CC=3)=C(C(F)(F)F)C3C=CC(O)=CC=3[O:12]2)=[CH:7][CH:6]=1.[I-].[K+].O.C(OCC)(=[O:38])C>N1CCCCC1>[CH3:3][S:4]([C:5]1[CH:10]=[CH:9][C:8]([CH:11]=[O:12])=[CH:7][CH:6]=1)=[O:38] |f:1.2|

Inputs

Step One
Name
2-[4-(3-chloro-1-thiapropyl)-phenyl]-7-hydroxy-3-(4-hydroxyphenyl)-4-(trifluoromethyl)-2H-1-benzopyran
Quantity
220 mg
Type
reactant
Smiles
ClCCSC1=CC=C(C=C1)C1OC2=C(C(=C1C1=CC=C(C=C1)O)C(F)(F)F)C=CC(=C2)O
Name
potassium iodide
Quantity
42.7 mg
Type
reactant
Smiles
[I-].[K+]
Name
piperidine
Quantity
2 mL
Type
solvent
Smiles
N1CCCCC1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Three
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
stirred for 6 hours at 100° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
WASH
Type
WASH
Details
The combined organic phases are washed twice with water
CUSTOM
Type
CUSTOM
Details
dried on magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated by evaporation in a rotary evaporator
CUSTOM
Type
CUSTOM
Details
The purification of the product

Outcomes

Product
Details
Reaction Time
 6 h
Name
4-(Methylsulfinyl)-benzaldehyde
Type
Smiles
CS(=O)C1=CC=C(C=O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.